Phenol, 2-[(6-quinolinylmethylene)amino]-

• CAS No.: 89060-12-8
• Molecular Formula: C16H12N2O
• Molecular Weight: 248.28 g/mol
• IUPAC Name: 2-(quinolin-6-ylmethylideneamino)phenol
• InChI: InChI=1S/C16H12N2O/c19-16-6-2-1-5-15(16)18-11-12-7-8-14-13(10-12)4-3-9-17-14/h1-11,19H
• InChI Key: GTEXDQQYMSSVBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N=CC2=CC3=C(C=C2)N=CC=C3)O

Description

Phenol, 2-[(6-quinolinylmethylene)amino]- is a complex organic compound with the molecular formula C16H12N2O This compound features a phenol group linked to a quinoline moiety through a methylene bridge

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Phenol, 2-[(6-quinolinylmethylene)amino]- typically involves the condensation of 2-aminophenol with 6-formylquinoline under specific reaction conditions . The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as methanol, under reflux conditions. The product is then purified through recrystallization or chromatography techniques.

Industrial Production Methods

While specific industrial production methods for Phenol, 2-[(6-quinolinylmethylene)amino]- are not widely documented, the general approach involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Industrial production may also involve continuous flow reactors and advanced purification techniques to meet the required standards.

Chemical Reactions Analysis

Types of Reactions

Phenol, 2-[(6-quinolinylmethylene)amino]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can lead to the formation of aminophenol derivatives.

Substitution: Electrophilic substitution reactions can occur on the phenol ring, leading to various substituted products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions.

Major Products Formed

The major products formed from these reactions include various quinoline and aminophenol derivatives, which can be further utilized in different applications.

Scientific Research Applications

Phenol, 2-[(6-quinolinylmethylene)amino]- has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the synthesis of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of Phenol, 2-[(6-quinolinylmethylene)amino]- involves its interaction with various molecular targets and pathways. It is known to exhibit antioxidant properties by scavenging free radicals and chelating metal ions . Additionally, it can modulate cell signaling pathways and gene expression, contributing to its potential therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• Phenol, 4-[(2-quinolinylmethylene)amino]-
• Phenol, 4-[(3-quinolinylmethylene)amino]-
• Phenol, 2-[(5-quinolinylmethylene)amino]-

Uniqueness

Phenol, 2-[(6-quinolinylmethylene)amino]- is unique due to its specific structural configuration, which imparts distinct chemical and biological properties.